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Compound of Interest

Compound Name: (Z)-Aconitic acid

Cat. No.: B15073979 Get Quote

(Z)-Aconitic acid, also known as cis-aconitic acid, is a tricarboxylic acid that serves as a key

intermediate in the central metabolic pathway known as the citric acid cycle (or Krebs cycle).

This guide provides an in-depth overview of its chemical properties, synthesis, biological

significance, and applications for researchers, scientists, and professionals in drug

development.

Core Identification: CAS Number and Synonyms
The definitive Chemical Abstracts Service (CAS) Registry Number for (Z)-Aconitic acid is 585-

84-2[1][2][3]. This compound is known by several other names in scientific literature and

commercial databases.

Synonyms:

cis-Aconitic acid

(Z)-prop-1-ene-1,2,3-tricarboxylic acid

cis-Aconitate

(1Z)-prop-1-ene-1,2,3-tricarboxylic acid

cis-Aconic acid

(Z)-1-Propene-1,2,3-tricarboxylic acid
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cis-Oxaloacetic acid

cis-Propene-1,2,3-tricarboxylic acid

Physicochemical Properties
(Z)-Aconitic acid is a white, crystalline solid. Its key quantitative properties are summarized in

the table below for easy reference.

Property Value Source

Molecular Formula C₆H₆O₆ [1][2]

Molecular Weight 174.11 g/mol [1][2]

Melting Point 125 °C [2]

Boiling Point
542.0 to 543.0 °C @ 760 mm

Hg
[2]

Solubility in Water 400.0 mg/mL [2]

LogP -0.140 [2]

Biological Significance and Signaling Pathways
The primary biological role of (Z)-aconitic acid is as an intermediate in the citric acid cycle, a

fundamental metabolic pathway for cellular energy production. Within the mitochondria, citrate

is isomerized to isocitrate, with cis-aconitate being a transient intermediate in this reaction,

which is catalyzed by the enzyme aconitase[4]. This two-step process is crucial for the

subsequent oxidative decarboxylation steps of the cycle.

Elevated or depleted levels of cis-aconitic acid can be indicative of mitochondrial dysfunction or

issues within the Krebs cycle or fatty acid oxidation pathways[3].

Furthermore, cis-aconitic acid is a precursor to itaconic acid, a metabolite with significant

immunomodulatory and anti-inflammatory properties[5]. In activated immune cells like

macrophages, cis-aconitate is decarboxylated by the enzyme cis-aconitate decarboxylase

(ACOD1) to produce itaconate[6].
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Below is a diagram illustrating the central role of (Z)-Aconitic acid in the citric acid cycle.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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